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Compound of Interest

Compound Name: 7-Methyl-3-octene

Cat. No.: B11826508 Get Quote

Introduction: 7-Methyl-3-octene is a nine-carbon branched alkene that serves as a versatile

building block in organic synthesis.[1][2] Its trisubstituted double bond allows for a variety of

chemical transformations, enabling the introduction of diverse functional groups. This document

outlines key synthetic applications of 7-methyl-3-octene, providing detailed protocols for its

conversion into valuable intermediates, particularly those relevant to the synthesis of fine

chemicals, fragrances, and insect pheromone analogues. The functional groups generated,

such as alcohols and aldehydes, are common moieties in the structures of lepidopteran sex

pheromones.[3][4]

Application 1: Oxidative Cleavage to Carbonyl
Compounds
The carbon-carbon double bond of 7-methyl-3-octene can be cleaved to produce smaller

carbonyl-containing molecules. Ozonolysis followed by an appropriate work-up is a highly

effective method for this transformation. A reductive work-up yields aldehydes and ketones,

which are valuable precursors for fragrances and other fine chemicals.

Reaction Scheme: Ozonolysis with Reductive Work-up
The ozonolysis of 7-methyl-3-octene results in the formation of an unstable ozonide

intermediate, which is subsequently treated with a reducing agent, such as dimethyl sulfide

(DMS), to yield propanal and 5-methylhexan-2-one.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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